![molecular formula C18H21NO4S B1275354 Benzyl N-[2-methyl-1-(phenylsulfonyl)propyl]-carbamate CAS No. 439095-25-7](/img/structure/B1275354.png)
Benzyl N-[2-methyl-1-(phenylsulfonyl)propyl]-carbamate
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Overview
Description
Benzyl N-[2-methyl-1-(phenylsulfonyl)propyl]-carbamate, more commonly referred to as BNPC, is a carbamate derivative of phenylsulfonylpropyl-2-methylbenzyl alcohol. It is a colorless, odorless, and crystalline solid with a melting point of approximately 150°C. BNPC is a relatively new compound and has been studied for its potential applications in various fields.
Scientific Research Applications
Synthesis and Chemical Properties
Benzyl N-[2-methyl-1-(phenylsulfonyl)propyl]-carbamate and related compounds have been studied for their chemical properties and potential applications in organic synthesis. For instance, derivatives like tert-Butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates have been prepared from aldehydes and shown to behave as N-(Boc)-protected nitrones in reactions with organometallics, giving N-(Boc)hydroxylamines, indicating their potential as building blocks in organic synthesis (Guinchard et al., 2005), (Guinchard et al., 2005).
Ortho-[(N-Methyl)carbamoyl]phenyl benzyl sulfoxide, closely related to the target compound, has been used as a synthetic equivalent for α-hydroxy and α-chloro benzyl carbanions, involving a highly stereoselective α-C-alkylation and displacement of the sulfinyl group, showcasing its use in complex chemical syntheses (Volonterio et al., 2002).
Medicinal Chemistry and Pharmacological Potential
Some derivatives of this compound have been investigated for their biological activity. For example, N-Methylimidazole-catalyzed synthesis of carbamates from hydroxamic acids via the Lossen rearrangement has shown potential in medicinal chemistry, highlighting the versatility of these compounds in synthesizing biologically active molecules (Yoganathan & Miller, 2013), (Yoganathan & Miller, 2013).
Novel sulfonamide-based carbamates, closely related to the subject compound, have been synthesized and characterized as selective inhibitors of butyrylcholinesterase, showcasing potential therapeutic applications (Magar et al., 2021).
Safety and Hazards
Properties
IUPAC Name |
benzyl N-[1-(benzenesulfonyl)-2-methylpropyl]carbamate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO4S/c1-14(2)17(24(21,22)16-11-7-4-8-12-16)19-18(20)23-13-15-9-5-3-6-10-15/h3-12,14,17H,13H2,1-2H3,(H,19,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYYGRFHGTQAQJW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(NC(=O)OCC1=CC=CC=C1)S(=O)(=O)C2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90395856 |
Source
|
Record name | Benzyl [1-(benzenesulfonyl)-2-methylpropyl]carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90395856 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
347.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
439095-25-7 |
Source
|
Record name | Benzyl [1-(benzenesulfonyl)-2-methylpropyl]carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90395856 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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